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Compound of Interest

Compound Name: MDL-29951

Cat. No.: B1676114 Get Quote

Introduction
MDL-29951 is a potent and selective small molecule with dual activity. It functions as an

antagonist of the N-methyl-D-aspartate (NMDA) receptor, specifically at the strychnine-

insensitive glycine binding site, with a reported Ki of 140 nM.[1][2] Additionally, MDL-29951 acts

as an agonist for the G protein-coupled receptor 17 (GPR17), which is involved in processes

such as oligodendrocyte differentiation.[1] This dual functionality makes it a valuable tool for

research in neuroscience and drug development, particularly in studies related to excitotoxicity,

seizure disorders, and myelination.[1]

Proper preparation of a stable stock solution is the first critical step for obtaining reliable and

reproducible results in cell culture experiments. This document provides a detailed protocol for

the preparation, storage, and handling of MDL-29951 stock solutions for in vitro research

applications.
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Property Value Reference

Chemical Name
2-Carboxy-4,6-dichloro-1H-

indole-3-propanoic acid
[1]

Molecular Formula C₁₂H₉Cl₂NO₄ [1][3]

Molecular Weight 302.11 g/mol [1][3][4]

Appearance
White to off-white crystalline

solid
[1][4]

Purity ≥98% [1]

CAS Number 130798-51-5 [1][3]

Table 2: Solubility of MDL-29951
Solvent Concentration Molarity (approx.) Reference

DMSO ≥ 50 mg/mL 165.50 mM [4][5]

DMF 5 mg/mL 16.55 mM [1][6]

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL 1.66 mM [1][6]

Ethanol 0.25 mg/mL 0.83 mM [1][6]

Note: For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing a concentrated stock solution.
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Form
Storage
Temperature

Stability Period Reference

Solid Powder -20°C 2 to 3 years [3][4]

Solid Powder 4°C 2 years [4]

In Solvent (-80°C) -80°C 6 months to 2 years [3][4]

In Solvent (-20°C) -20°C 1 month to 1 year [4][6]

Note: To ensure maximum stability, it is recommended to store the stock solution in small

aliquots at -80°C to avoid repeated freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
MDL-29951 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. The concentration

can be adjusted based on experimental needs and the solubility limits.

Materials:
MDL-29951 powder (CAS: 130798-51-5)

Anhydrous/molecular sieve-dried, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
Pre-weighing Preparation: Before opening, bring the vial of MDL-29951 powder to room

temperature to prevent condensation of moisture onto the compound.
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Weighing MDL-29951: Carefully weigh out the desired amount of MDL-29951 powder using

an analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.02 mg of MDL-29951.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 302.11 g/mol = 0.00302 g = 3.02 mg

Dissolving the Compound: Add the weighed MDL-29951 powder to a sterile tube. Using a

calibrated pipette, add the calculated volume of sterile DMSO. For the 3.02 mg example, add

1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the powder

is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if

necessary. Visually inspect the solution against a light source to ensure no particulates are

present.

Sterilization (Optional): If required for a specific cell culture application, the stock solution can

be sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials to minimize freeze-thaw cycles. For long-term storage, store the aliquots at -80°C.

[3][4] For short-term use, -20°C is acceptable.[4][6]

Working Solution Preparation: When ready to use, thaw an aliquot of the stock solution at

room temperature. Dilute the stock solution to the final desired working concentration in your

cell culture medium. Ensure the final concentration of DMSO in the culture medium is non-

toxic to the cells (typically <0.1%).

Visualization of Signaling Pathways
MDL-29951's mechanism of action involves the modulation of at least two distinct signaling

pathways. The diagrams below illustrate its antagonistic effect on the NMDA receptor and its

agonistic effect on the GPR17 receptor.
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Caption: Antagonistic action of MDL-29951 on the NMDA receptor.
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Caption: Agonistic action of MDL-29951 on the GPR17 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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